Cas no 2095396-32-8 (Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)-)

• Product Name: Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)-
• CAS No: 2095396-32-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5254607
• Update Time: 2025-06-12

Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropane-1-carbaldehyde
• Z2827677430
• rac-(1R,2R)-2-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)-

• Inchi： 1S/C8H10N2O/c1-10-4-7(3-9-10)8-2-6(8)5-11/h3-6,8H,2H2,1H3/t6-,8+/m0/s1
• InChI Key： FFNHLYUFLYJAAZ-POYBYMJQSA-N
• SMILES： O=C[C@@H]1C[C@H]1C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: -0.1
• Topological Polar Surface Area: 34.9

Additional information on Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)-

Recent Advances in the Study of Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)- (CAS: 2095396-32-8)

Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)- (CAS: 2095396-32-8) is a chiral cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the cyclopropane ring and the pyrazole moiety, make it a versatile scaffold for the design of novel pharmacophores. Recent synthetic methodologies have optimized the enantioselective preparation of (1R,2R)-configured derivatives, enabling their efficient incorporation into complex molecular architectures. For instance, a 2023 study demonstrated a catalytic asymmetric synthesis route that achieves high enantiomeric excess (ee > 99%) and yield (85%), significantly advancing the accessibility of this chiral building block for medicinal chemistry applications.

In terms of biological activity, Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)- has shown promising results as a precursor for kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry (2024) reported its use in the development of selective JAK3 inhibitors, which exhibited nanomolar potency and excellent selectivity profiles in preclinical models of autoimmune diseases. The compound's ability to modulate protein-protein interactions has also been explored, with studies indicating its potential in disrupting critical signaling pathways in cancer cells.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties, including good metabolic stability and oral bioavailability. Molecular docking simulations suggest that the rigid cyclopropane ring contributes to enhanced target binding affinity, while the pyrazole group facilitates optimal interactions with key amino acid residues in the active sites of target proteins. These insights have guided the design of next-generation therapeutics with improved efficacy and safety profiles.

Ongoing research is investigating the compound's utility in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Preliminary results indicate that the (1R,2R)-configuration of the cyclopropane ring may confer superior degradation efficiency compared to other stereoisomers, opening new avenues for the treatment of previously undruggable targets. Additionally, its application in antibody-drug conjugates (ADCs) is being explored, leveraging its stability and conjugation chemistry advantages.

In conclusion, Cyclopropanecarboxaldehyde, 2-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)- (CAS: 2095396-32-8) represents a valuable chemical entity with diverse applications in drug discovery. The recent advancements in its synthesis and biological evaluation underscore its potential as a privileged scaffold for the development of novel therapeutics. Future research directions may focus on expanding its utility in emerging therapeutic modalities and further optimizing its pharmacological properties for clinical translation.